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Compound of Interest |

Compound Name: 2-(3-Chlorophenoxy)ethylamine
CAS No.: 6488-00-2
Cat. No.: B1591147

Get Quote

An In-depth Technical Guide to the Safe Handling of 2-(3-Chlorophenoxy)ethylamine

This guide provides a comprehensive overview of the safety, handling, and emergency
procedures for 2-(3-Chlorophenoxy)ethylamine (CAS RN: 6488-00-2). Designed for
researchers, chemists, and drug development professionals, this document synthesizes critical
data from Material Safety Data Sheets (MSDS), regulatory guidelines, and established
laboratory safety protocols. The focus is not merely on procedural steps but on the scientific
rationale behind them, ensuring a culture of safety and integrity in the laboratory.

Chemical Identity and Core Hazards

2-(3-Chlorophenoxy)ethylamine is a primary amine and a chlorinated aromatic ether. Its
structure dictates its reactivity and toxicological profile. Understanding this is fundamental to
anticipating and mitigating risks.

Core Chemical Properties: The compound's properties are essential for safe handling and
storage. For instance, its physical state (liquid or solid) determines the potential for airborne
exposure and the appropriate containment strategies.
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Property Value Source
CAS Number 6488-00-2 [1]
Molecular Formula CsH10CINO [2]
Molecular Weight 171.62 g/mol [2]
Physical State Liquid [2]
Boiling Point 115-117 °C (at 5 torr) [3]
Metting Point .39-40 °C (for the 2-chloro 3]
isomer)

Note: Some physical properties may be reported for isomers, such as the 2-chloro derivative,
due to data availability. These values provide a close approximation for handling
considerations.

The primary and most immediate danger associated with 2-(3-Chlorophenoxy)ethylamine is
its corrosivity. The Globally Harmonized System (GHS) classification underscores this risk.

GHS Hazard Classification:

o Skin Corrosion/Irritation, Category 1B (H314): Causes severe skin burns and eye damage.[4]

[5]
e Serious Eye Damage/Eye Irritation, Category 1 (H318): Causes serious eye damage.[5]

The amine functional group contributes to the compound's basicity and corrosive nature,
capable of causing rapid tissue damage upon contact. The chlorophenoxy moiety may present
additional toxicological concerns, although comprehensive data is limited. The toxicological
properties have not been fully investigated, which necessitates a cautious approach, treating
the substance as potentially hazardous beyond its known corrosive effects.[5]

The Hierarchy of Controls: A Proactive Safety
Framework
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Effective risk management relies on the hierarchy of controls, a system that prioritizes the most

effective and reliable safety measures. This framework should be the foundation of any
protocol involving this compound.

Hierarchy of Controls for 2-(3-Chlorophenoxy)ethylamine
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(Least Effective)

Practical Application

Develop SOPs, provide training

Click to download full resolution via product page

Caption: Hierarchy of controls applied to handling 2-(3-Chlorophenoxy)ethylamine.
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» Elimination/Substitution: In a research context, elimination is often not possible. However,
substituting with a less corrosive or less toxic analogue should always be the first
consideration during experimental design.

o Engineering Controls: These are physical changes to the workspace that isolate personnel
from the hazard. For this compound, the mandatory engineering control is a certified
chemical fume hood to prevent inhalation of any vapors or aerosols.[6][7] Eyewash stations
and safety showers must be readily accessible.[6][7]

o Administrative Controls: These are procedural controls. Key examples include developing
detailed Standard Operating Procedures (SOPSs), providing thorough training on the specific
hazards, and restricting access to authorized personnel only.

o Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in
conjunction with the controls above. It does not eliminate the hazard, so its failure or misuse
can result in serious injury.

Personal Protective Equipment (PPE): The Final
Barrier

Given the severe corrosive nature of 2-(3-Chlorophenoxy)ethylamine, the selection and use
of appropriate PPE are non-negotiable.
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PPE Category

Specification

Rationale & Best Practices

Eye & Face Protection

Chemical safety goggles with
side shields (conforming to EN
166 or NIOSH standards). A
full face shield is required
when handling larger
quantities (>50 mL) or when
there is a significant splash
risk.[3][4]

Protects against splashes that
can cause irreversible eye
damage. A face shield protects

the entire face from burns.[4]

Skin Protection

Gloves: Compatible, chemical-
resistant gloves (e.g., Nitrile or
Neoprene). Always inspect
gloves for tears or holes before
use.[8] Clothing: A flame-
retardant, chemical-resistant
lab coat. For larger quantities,
impervious protective clothing
or an apron may be necessary.
[3][4] Footwear: Closed-toe
shoes are mandatory.
Chemical-resistant boots are
recommended if there is a risk
of spills.[9][10]

The compound causes severe
skin burns.[4] Proper glove
selection is critical. Double-
gloving can provide additional
protection. Pant legs should be
worn outside of boots to
prevent chemicals from

entering.[10]

Respiratory Protection

Not typically required if work is
performed within a certified
chemical fume hood. If
engineering controls are
insufficient or during a large
spill, a full-face respirator with
an appropriate organic
vapor/amine cartridge (e.g.,
Type ABEK) is necessary.[3]
[11]

Protects against inhalation of
vapors or mists, which can
cause respiratory tract irritation

or damage.[12]
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Standard Operating Procedures: From Benchtop to
Disposal

Adherence to validated protocols is the cornerstone of laboratory safety.

Safe Handling and Use Protocol

This protocol outlines the step-by-step process for safely handling 2-(3-
Chlorophenoxy)ethylamine in a laboratory setting.

e Preparation:
o Confirm that a certified chemical fume hood is operational.

o Ensure an emergency eyewash station and safety shower are unobstructed and have
been recently tested.[6]

o Don all required PPE as specified in the table above.

o Prepare all necessary equipment (glassware, stir bars, reagents) and place them inside
the fume hood.

(¢]

Have spill cleanup materials readily available.

e Handling:

[e]

Conduct all manipulations, including weighing, transferring, and mixing, within the fume
hood.[6][13]

[¢]

Use non-sparking tools and ensure equipment is properly grounded to prevent
electrostatic discharge.[3]

[¢]

Keep the container tightly closed when not in use to minimize vapor release.[8][13]

o

Avoid contact with skin and eyes at all times.[14]

e Post-Handling:
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o Decontaminate all surfaces and equipment after use.

o Wash hands and any exposed skin thoroughly with soap and water after removing gloves.
[81[14]

o Remove and properly store or dispose of PPE. Contaminated clothing should be washed
before reuse.

Storage Requirements

Proper storage is crucial to prevent degradation, reaction, and accidental release.

e Location: Store in a dry, cool, and well-ventilated area designated for corrosive materials.[3]
[13]

o Container: Keep the container tightly closed.[13]

o Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,
acids, acid anhydrides, and acid chlorides.[7][15] Store separately from foodstuffs.[3]

Disposal Protocol

Chemical waste must be handled in accordance with institutional, local, and national
regulations.

o Waste Collection: Collect all waste containing 2-(3-Chlorophenoxy)ethylamine in a
dedicated, properly labeled, and sealed hazardous waste container.

o Disposal Method: The material should be disposed of by a licensed chemical destruction
plant or through controlled incineration with flue gas scrubbing.[3]

» Prohibitions:Do not discharge into sewer systems or contaminate water, foodstuffs, or animal
feed.[3] The environmental impact of this compound has not been fully investigated, so
release into the environment must be strictly avoided.[8]

Emergency Procedures: A Validated Response
System
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Rapid and correct response during an emergency is critical to minimizing harm. All personnel
must be trained on these procedures.

First-Aid Measures

Immediate action is paramount upon any exposure.

 Inhalation: Move the victim to fresh air immediately. If breathing is difficult, administer
oxygen. If breathing has stopped, perform artificial respiration (avoiding mouth-to-mouth
resuscitation if the substance was ingested or inhaled). Seek immediate medical attention.[3]
[16]

o Skin Contact: Immediately remove all contaminated clothing. Flush the affected skin with
copious amounts of water for at least 15 minutes. Seek immediate medical attention.[4][16]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the
eyelids open. Remove contact lenses if present and easy to do so. Seek immediate medical
attention.[4][5]

e Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by
mouth to an unconscious person. Call a physician or Poison Control Center immediately.[3]

[4]

Accidental Release (Spill) Response

The following workflow provides a systematic approach to managing a spill.
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Spill Response for 2-(3-Chlorophenoxy)ethylamine
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Caption: Decision workflow for responding to a chemical spill.
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Protocol for a Small Spill (inside a fume hood):

Ensure adequate ventilation and wear appropriate PPE.
Contain the spill with an inert absorbent material (e.g., vermiculite, dry sand).

Carefully collect the absorbed material using non-sparking tools and place it into a suitable,
sealed container for chemical waste disposal.[3]

Clean the spill area thoroughly.

Protocol for a Large Spill:

Evacuate personnel to a safe area, keeping upwind of the spill.[3]
Remove all sources of ignition.[3]

Immediately contact your institution's Environmental Health & Safety (EHS) department or
emergency response team.

Do not attempt to clean up a large spill without specialized training and equipment.
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Check Availability & Pricing
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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